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Compound of Interest

Compound Name: 3-Bromophenanthrene-9,10-dione

Cat. No.: B181802 Get Quote

An In-depth Technical Guide to the Health and Safety of 3-Bromophenanthrene-9,10-dione

This guide provides a comprehensive overview of the health and safety data currently available

for 3-Bromophenanthrene-9,10-dione, tailored for researchers, scientists, and professionals

in drug development. The information is presented to facilitate easy access and comparison,

with detailed experimental protocols for the assessment of the identified hazards.

Section 1: Chemical and Physical Properties
While detailed experimental data on the toxicological properties of 3-Bromophenanthrene-
9,10-dione is limited, its basic chemical and physical characteristics are foundational to

understanding its hazard profile.
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Property Value Source

Molecular Formula C₁₄H₇BrO₂ [1][2]

Molecular Weight 287.11 g/mol [3]

CAS Number 13292-05-2 [1]

Appearance
Light yellow to brown

powder/crystal
[4]

Melting Point 272 °C [4]

Purity >95.0% (GC) to ~97% [1][4]

Storage

Room temperature,

desiccated, in a cool and dark

place (<15°C recommended)

[1][4]

Section 2: Health and Safety Hazard Summary
The following tables summarize the known health and safety hazards associated with 3-
Bromophenanthrene-9,10-dione based on aggregated GHS (Globally Harmonized System of

Classification and Labelling of Chemicals) data.

GHS Hazard Classification
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Hazard Class Category GHS Code Hazard Statement

Acute toxicity, oral Category 4 H302 Harmful if swallowed

Skin

corrosion/irritation
Category 2 H315 Causes skin irritation

Serious eye

damage/eye irritation
Category 2A H319

Causes serious eye

irritation

Sensitization, Skin Category 1 H317
May cause an allergic

skin reaction

Specific target organ

toxicity, single

exposure; Respiratory

tract irritation

Category 3 H335
May cause respiratory

irritation

Hazardous to the

aquatic environment,

acute hazard

Category 1 H400
Very toxic to aquatic

life

Hazardous to the

aquatic environment,

long-term hazard

Category 1 H410

Very toxic to aquatic

life with long lasting

effects

Data sourced from multiple suppliers and databases. The percentage of notifications for each

H-statement varies across sources.[3][5]

Precautionary Statements (P-Statements)
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Type Code Statement

Prevention P261

Avoid breathing

dust/fume/gas/mist/vapours/sp

ray.

P264
Wash skin thoroughly after

handling.

P270
Do not eat, drink or smoke

when using this product.

P273
Avoid release to the

environment.

P280
Wear protective gloves/ eye

protection/ face protection.

Response P301 + P312 + P330

IF SWALLOWED: Call a

POISON CENTER/doctor if

you feel unwell. Rinse mouth.

P302 + P352
IF ON SKIN: Wash with plenty

of soap and water.

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

P337 + P313
If eye irritation persists: Get

medical advice/attention.

P391 Collect spillage.

Disposal P501

Dispose of contents/container

to an approved waste disposal

plant.
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Section 3: Experimental Protocols for Hazard
Assessment
While specific toxicological studies for 3-Bromophenanthrene-9,10-dione are not publicly

available, the following are detailed, standardized methodologies for assessing the types of

hazards identified for this compound, primarily based on OECD Test Guidelines.

Acute Oral Toxicity - Up-and-Down Procedure (OECD
Test Guideline 425)
This method is used to determine the acute oral toxicity of a substance, providing an estimate

of the LD50 (the dose lethal to 50% of a test population).

Objective: To determine the oral dose of a substance that causes mortality in 50% of a group of

test animals.

Test Animal: Typically female rats.

Principle: A sequential dosing process where the outcome of one animal determines the dose

for the next. If an animal survives, the dose for the next animal is increased. If an animal dies,

the dose is decreased. This continues until specific stopping criteria are met.

Methodology:

Preparation of Animals: Healthy, young adult animals are acclimatized to laboratory

conditions for at least 5 days. They are fasted prior to dosing (food, but not water, is

withheld).

Dose Formulation: The test substance is typically administered in a constant volume, often

as a solution or suspension in an appropriate vehicle (e.g., water, corn oil).

Administration: The substance is administered in a single dose by gavage using a stomach

tube or a suitable intubation cannula.

Dosing Sequence:

A starting dose is selected, usually a level expected to be moderately toxic.
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A single animal is dosed.

If the animal survives for a defined period (typically 48 hours), the next animal receives a

higher dose (the dose progression factor is a constant, e.g., 3.2).

If the animal dies, the next animal receives a lower dose.

Observation: Animals are observed for mortality and clinical signs of toxicity (e.g., changes in

skin, fur, eyes, and behavior) for at least 14 days. Body weight is recorded weekly.

Data Analysis: The LD50 is calculated using maximum likelihood estimation based on the

sequence of survival and death outcomes.

Acute Dermal Irritation/Corrosion (OECD Test Guideline
404)
This test assesses the potential of a substance to cause reversible (irritation) or irreversible

(corrosion) skin damage.

Objective: To determine the irritant or corrosive potential of a substance when applied to the

skin.

Test Animal: Typically albino rabbits.

Methodology:

Preparation of Animals: The fur is clipped from the dorsal area of the trunk of the test animals

approximately 24 hours before the test.

Application of Test Substance: A small amount (e.g., 0.5 g of solid) of the test substance is

applied to a small area of skin (approx. 6 cm²) and covered with a gauze patch.

Exposure: The patch is held in place with non-irritating tape for a 4-hour exposure period.

Observation: After exposure, the patch is removed, and the skin is washed. The skin is then

examined for erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours after

patch removal.
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Scoring: The severity of erythema and edema is scored on a scale (e.g., 0 to 4). The mean

scores for each observation period are calculated.

Classification: The substance is classified as an irritant based on the mean scores. If

irreversible tissue damage (corrosion) is observed, the test is terminated.

Acute Eye Irritation/Corrosion (OECD Test Guideline
405)
This test evaluates the potential of a substance to cause damage to the eye.

Objective: To determine the irritant or corrosive potential of a substance when applied to the

eye.

Test Animal: Typically albino rabbits.

Methodology:

Application of Test Substance: A small amount (e.g., 0.1 mL of liquid or a corresponding

amount of solid) of the test substance is instilled into the conjunctival sac of one eye of the

test animal. The other eye remains untreated and serves as a control.

Observation: The eyes are examined at 1, 24, 48, and 72 hours after application. The

cornea, iris, and conjunctiva are evaluated for the degree of opacity, inflammation, and

discharge.

Scoring: The severity of the effects is scored according to a standardized system.

Classification: The substance is classified based on the persistence and severity of the eye

lesions. If a corrosive effect is suspected, a single animal is tested first.

Section 4: Signaling Pathways and Logical
Workflows
As there is no specific information available in the public domain regarding the interaction of 3-
Bromophenanthrene-9,10-dione with cellular signaling pathways, a logical workflow for the
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safe handling of this chemical is provided below. This diagram outlines the necessary steps to

mitigate the risks associated with its identified hazards.

Safe Handling Workflow for 3-Bromophenanthrene-9,10-dione

Preparation Phase

Handling Phase

Emergency Response

Disposal Phase

Assess Hazards:
- Acute Oral Toxicity (H302)

- Skin Irritation (H315)
- Eye Irritation (H319)

- Respiratory Irritation (H335)
- Aquatic Toxicity (H400/H410)

Select Personal Protective Equipment (PPE):
- Safety Goggles (for H319)
- Nitrile Gloves (for H315)

- Lab Coat
- Fume Hood (for H335)

Based on

Work in a well-ventilated area,
preferably a chemical fume hood.

Weigh and handle the solid
compound carefully to avoid dust generation.

Avoid skin and eye contact.
Do not ingest or inhale.

Spill:
Collect spillage.

Avoid release to the environment.

Skin Contact:
Wash immediately with

plenty of soap and water.

Eye Contact:
Rinse cautiously with water

for several minutes.

Ingestion:
Call a POISON CENTER/

doctor. Rinse mouth.

Dispose of waste in accordance
with local, state, and federal regulations.

Prevent entry into waterways
due to high aquatic toxicity.
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Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 3-Bromophenanthrene-9,10-dione.

Section 5: Conclusion
The available data indicates that 3-Bromophenanthrene-9,10-dione is a hazardous

substance that requires careful handling. It is harmful if swallowed, causes skin and serious

eye irritation, may cause respiratory irritation, and is very toxic to aquatic life. While specific

quantitative toxicological data such as LD50 values are not readily available, the GHS

classifications necessitate the use of stringent safety protocols. Researchers and drug

development professionals should adhere to the handling and disposal procedures outlined in

this guide and consult their institution's safety guidelines. Further experimental studies are

required to fully characterize the toxicological profile and potential biological effects of this

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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